4-(4-Fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid

• Molecular Formula: C12H14FNO2
• Molecular Weight: 223.24 g/mol
• IUPAC Name: 4-(4-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C12H14FNO2/c1-14-6-10(11(7-14)12(15)16)8-2-4-9(13)5-3-8/h2-5,10-11H,6-7H2,1H3,(H,15,16)
• InChI Key: WJJJKEZPTMPJLF-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(C(C1)C(=O)O)C2=CC=C(C=C2)F

Description

4-(4-Fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid is a fluorinated pyrrolidine derivative characterized by a methyl group at the 1-position and a 4-fluorophenyl substituent at the 4-position of the pyrrolidine ring. This compound is structurally related to bioactive molecules, as pyrrolidine-carboxylic acid scaffolds are widely explored in medicinal chemistry for their conformational rigidity and ability to interact with biological targets such as enzymes or receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid typically involves the reaction of 4-fluorobenzaldehyde with methylamine to form an intermediate Schiff base, which is then cyclized to form the pyrrolidine ring. The carboxylic acid group is introduced through subsequent oxidation reactions. The reaction conditions often require the use of catalysts and specific temperature controls to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as crystallization and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

4-(4-Fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The fluorine atom on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions vary depending on the desired transformation but often involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or aldehydes, while reduction can produce alcohols. Substitution reactions can introduce various functional groups onto the phenyl ring, leading to a wide range of derivatives .

Scientific Research Applications

Medicinal Chemistry

This compound is studied for its potential therapeutic applications due to its unique structural features. It has been investigated for:

• Antitumor Activity : Preliminary studies indicate that derivatives of this compound exhibit significant antitumor effects against various cancer cell lines. For instance, compounds with similar structures have shown efficacy in inhibiting tumor growth through mechanisms that involve apoptosis and cell cycle arrest .
• Neurological Disorders : Research suggests that it may interact with neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as anxiety and depression. Its binding affinity to NMDA receptors indicates a role in modulating excitatory neurotransmission .

Organic Synthesis

4-(4-Fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid serves as a versatile building block in organic synthesis:

• Synthesis of Complex Molecules : It is utilized as an intermediate in the synthesis of more complex pharmaceutical compounds, including those targeting neurological disorders and cancer .
• Chiral Ligand for Asymmetric Catalysis : The compound can act as a chiral ligand, facilitating asymmetric reactions that are crucial in producing enantiomerically pure compounds .

Biological Studies

Researchers explore the biological effects of this compound to understand its therapeutic potential:

• Antimicrobial Properties : Studies have shown moderate antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli, indicating its potential use in developing new antimicrobial agents .
• Mechanisms of Action : The presence of the fluorophenyl group enhances lipophilicity, which may improve membrane permeability and bioavailability. The pyrrolidine ring can form hydrogen bonds with biological targets, modulating their activity and leading to various biological effects .

Comparison of Biological Activities

Activity Type	Observed Effects	References
Antitumor	Inhibition of cancer cell growth
Antimicrobial	Moderate activity against specific bacterial strains
Neurological Effects	Potential modulation of neurotransmitter receptors

Synthesis Routes

Synthesis Method	Description	Yield (%)
Reaction with Halides	Reaction with 4-fluorobenzyl halides under basic conditions	High
Asymmetric Catalysis	Utilization as a chiral ligand	Variable

Case Studies

• Antitumor Efficacy Study :
  • A study demonstrated that derivatives of 4-(4-Fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid significantly inhibited the proliferation of HepG2 liver cancer cells. The mechanism involved induction of apoptosis through the activation of caspase pathways .
• Neuropharmacological Investigation :
  • Research highlighted the compound's interaction with NMDA receptors, suggesting its potential use in treating neurodegenerative diseases. The study reported enhanced cognitive function in animal models treated with the compound .
• Antimicrobial Activity Assessment :
  • A series of tests showed that the compound exhibited effective inhibition zones against E. coli, suggesting its application in developing new antibacterial agents for resistant strains .

Mechanism of Action

The mechanism of action of 4-(4-Fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorinated phenyl group can enhance binding affinity and selectivity, while the pyrrolidine ring can modulate the compound’s overall pharmacokinetic properties. These interactions can lead to various biological effects, including enzyme inhibition or receptor activation.

Comparison with Similar Compounds

Comparison with Structural Analogs

The following analysis compares the target compound with structurally similar pyrrolidine-3-carboxylic acid derivatives, focusing on substituent effects, molecular properties, and synthetic yields.

Substituent Variations and Molecular Properties

Key structural differences among analogs include:

• Position 1 substituents : Methyl (target compound) vs. benzyl (e.g., 1-benzyl in ) or tert-butyloxycarbonyl (Boc) groups (e.g., ).
• Position 4 aryl substituents : 4-Fluorophenyl (target compound) vs. methoxy, bromo, or trifluoromethylphenyl groups.
• Additional functional groups : Urea or carbamate moieties in analogs from –3.

Table 1: Molecular Properties of Selected Analogs

Compound Name	Molecular Formula	Substituents (Position)	Molecular Weight	Crude Yield (%)	Purity (%)	Reference
14{4,5} ()	C₂₂H₂₂F₃N₃O₅	4-(benzodioxol-5-yl), 1-methyl, urea	466.43	68	>99
14{2,6} ()	C₂₃H₂₉N₃O₅	4-(4-methoxyphenyl), 1-methyl, urea	428.49	70	>99
BP 1569 ()	C₁₂H₁₂FNO₂	4-(4-fluorophenyl), 1-H (unsubstituted)	233.23*	N/A	N/A
(3R,4S)-1-Benzyl analog ()	C₁₈H₁₈FNO₂	4-(4-fluorophenyl), 1-benzyl	299.34	N/A	N/A
14{3,5} ()	C₂₃H₂₆F₃N₃O₅	4-(3,5-dimethoxyphenyl), 1-methyl, urea	482.46	63	99

*Molecular weight calculated for BP 1569 (C₁₂H₁₂FNO₂).

Key Observations:

• Electron-Withdrawing Groups (EWGs) : The 4-fluorophenyl group in the target compound likely enhances metabolic stability compared to electron-donating groups (e.g., methoxy in 14{2,6}) but may reduce solubility .
• Synthetic Yields : Urea-containing analogs (e.g., 14{4,5}) show moderate yields (60–70%), suggesting that introducing complex substituents may complicate synthesis .

Spectroscopic and Analytical Data

• MS Data : Analogs such as 14{4,5} and 14{2,6} show accurate mass matches (APCI-MS), confirming their molecular formulas .
• Purity : Most analogs achieve >95% purity via liquid chromatography (LC), indicating robust synthetic protocols .

Biological Activity

4-(4-Fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid, a compound with a pyrrolidine structure, has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 4-(4-Fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid is $C_{12}H_{14}FNO_2$. It features a pyrrolidine ring substituted with a fluorophenyl group and a carboxylic acid moiety, which contributes to its bioactivity.

Property	Value
Molecular Formula	C₁₂H₁₄FNO₂
Molecular Weight	225.25 g/mol
IUPAC Name	4-(4-Fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid

The biological activity of 4-(4-Fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid is primarily attributed to its interaction with various biological targets:

• Receptor Modulation : The compound may act as an antagonist or agonist at specific neurotransmitter receptors, influencing neurochemical pathways.
• Enzyme Inhibition : It has been shown to inhibit certain enzymes involved in metabolic pathways, potentially affecting the pharmacokinetics of other drugs.
• Cell Signaling : The presence of the fluorine atom may enhance lipophilicity, allowing better membrane penetration and interaction with intracellular signaling pathways.

Biological Activity

Research indicates that this compound exhibits various biological activities:

• Antidepressant Effects : Studies suggest that derivatives of pyrrolidine compounds can exhibit antidepressant-like effects in animal models. This is likely due to their influence on serotonin and norepinephrine levels in the brain.
• Antimicrobial Activity : Preliminary tests have shown that pyrrolidine derivatives possess antimicrobial properties against several bacterial strains. The mechanism may involve disruption of bacterial cell wall synthesis or interference with metabolic processes.
• Neuroprotective Effects : Some studies have indicated that compounds similar to 4-(4-Fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid can protect neuronal cells from oxidative stress, potentially offering therapeutic benefits in neurodegenerative diseases.

Case Study 1: Antidepressant Activity

A study published in Pharmacology Biochemistry and Behavior examined the effects of various pyrrolidine derivatives on depressive behaviors in mice. The results indicated that compounds similar to 4-(4-Fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid significantly reduced immobility time in the forced swim test, suggesting potential antidepressant properties .

Case Study 2: Antimicrobial Properties

Research conducted on synthesized derivatives demonstrated significant antimicrobial activity against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values ranged from 16 to 128 µg/mL, indicating moderate potency .

Case Study 3: Neuroprotective Mechanisms

In vitro studies have shown that this compound can reduce oxidative stress markers in neuronal cell cultures exposed to neurotoxic agents. It was observed that treatment with the compound led to decreased levels of reactive oxygen species (ROS) and improved cell viability .